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This technical guide provides an in-depth overview of 4-Nitrophenyl octanoate (4-NPO), a
chromogenic substrate widely utilized in life sciences and drug discovery for the
characterization of lipolytic enzymes. This document, intended for researchers, scientists, and
drug development professionals, details the structure, function, and practical applications of 4-
NPO, including comprehensive experimental protocols and quantitative data.

Core Concepts: Structure and Physicochemical
Properties

4-Nitrophenyl octanoate, also known as p-nitrophenyl caprylate, is an ester of octanoic acid
and 4-nitrophenol.[1][2][3] Its chemical structure consists of a C8 acyl chain attached to a 4-
nitrophenyl group. This unique structure is central to its function as a colorimetric substrate for
enzymatic assays.

Below is a summary of its key physicochemical properties:
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Property Value Reference(s)
Chemical Formula C14H19NO4 [1112114115]
Molecular Weight 265.30 g/mol [11[2][4]1[5]16]
CAS Number 1956-10-1 [11[2][41[5]
Clear pale yellow to yellow to
Appearance .
brown liquid
Density 1.095 g/mL at 20 °C [1][7]
Refractive Index n20/D 1.510 [1107]
Soluble in organic solvents
Solubility such as chloroform and
ethanol.
Storage 2-8°C [71[8]

Principle of Function: A Chromogenic Substrate for
Lipases and Esterases

4-Nitrophenyl octanoate serves as a valuable tool for measuring the activity of lipolytic
enzymes, particularly lipases and esterases. The underlying principle of the assay is the
enzymatic hydrolysis of the ester bond in 4-NPO. This reaction releases octanoic acid and 4-
nitrophenol.[2][9] In an alkaline environment, the liberated 4-nitrophenol is converted to the 4-
nitrophenolate ion, which imparts a distinct yellow color to the solution and exhibits a strong
absorbance at approximately 405-410 nm.[2][6] The rate of formation of this colored product is
directly proportional to the enzymatic activity, allowing for a simple and sensitive
spectrophotometric measurement.[2]
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Caption: Enzymatic hydrolysis of 4-Nitrophenyl octanoate.

Quantitative Data: Enzyme Kinetics

The choice of substrate is critical for accurately characterizing a specific lipase or esterase, as
these enzymes exhibit varying specificities towards substrates with different acyl chain lengths.
[2] 4-Nitrophenyl octanoate, with its eight-carbon chain, is often preferred for assaying lipases
that show optimal activity towards medium-chain fatty acid esters.[1][2]

The following table summarizes the kinetic parameters of a wild-type lipase with a range of 4-
nitrophenyl esters, highlighting the preferential activity towards 4-nitrophenyl octanoate.
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. Vmax (U/mg Catalytic Efficiency
Substrate Acyl Chain Length .
protein) (Vmax/Km)

4-Nitrophenyl acetate Cc2 0.42 -
4-Nitrophenyl butyrate  C4 0.95 0.83
4-Nitrophenyl

preny Ccs8 11 -
octanoate
4-Nitrophenyl

pheny C12 0.78 -
dodecanoate
4-Nitrophenyl

C16 0.18 0.063

palmitate

Data sourced from a
study on wild-type
lipase from
Thermomyces
lanuginosus.[1] One
unit of enzyme activity
(V) is defined as the
amount of enzyme
that releases 1 pumol
of 4-nitrophenol per
minute under the
specified assay

conditions.[9]

Experimental Protocols

This section provides a detailed methodology for a standard lipase/esterase activity assay
using 4-Nitrophenyl octanoate in a 96-well microplate format.

Reagent Preparation

e Substrate Stock Solution (10 mM): Due to its limited aqueous solubility, a stock solution of 4-
Nitrophenyl octanoate should be prepared in an organic solvent like isopropanol or
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chloroform.[5][6] For example, dissolve 26.53 mg of 4-Nitrophenyl octanoate in 10 mL of
isopropanol. Store this stock solution at -20°C.

o Assay Buffer (e.g., 50 mM Tris-HCI, pH 8.0): Dissolve the appropriate amount of Tris base in
deionized water, adjust the pH to 8.0 with HCI, and bring to the final volume.[5] This buffer
provides the necessary alkaline environment for the formation of the 4-nitrophenolate ion.

e Substrate Emulsion/Solution: To facilitate the interaction between the enzyme and the
substrate in an aqueous environment, an emulsion is typically prepared. For a 1 mM working
solution, mix the 10 mM substrate stock solution with the assay buffer containing an
emulsifying agent like 1% (v/v) Triton X-100.[2] Sonicate the mixture to create a homogenous
emulsion.[2] Prepare this emulsion fresh before each experiment.

o Enzyme Solution: Prepare a stock solution of the lipase or esterase in the assay buffer. The
optimal concentration should be determined empirically to ensure a linear reaction rate over
the measurement period.

Assay Procedure

The following workflow outlines the steps for performing the enzyme activity assay.
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Caption: A typical experimental workflow for an enzyme assay.
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Assay Setup: Add 180 pL of the freshly prepared substrate emulsion to each well of a 96-well
microplate.[2]

Pre-incubation: Pre-incubate the plate at the desired assay temperature (e.g., 37°C) for 5
minutes.[2]

Reaction Initiation: To start the reaction, add 20 pL of the enzyme solution to each well.[2]
For the blank control, add 20 uL of the assay buffer without the enzyme.

Measurement: Immediately place the microplate in a microplate reader and monitor the
increase in absorbance at 405-410 nm over a set period (e.g., every minute for 10-30
minutes).[6]

Data Analysis

o Calculate the Rate of Reaction: For each well, plot the absorbance values against time. The
initial linear portion of this curve represents the initial reaction velocity (AAbs/min).

Determine Enzyme Activity: The concentration of the released 4-nitrophenol can be
calculated using the Beer-Lambert law (A = ecl), where A is the absorbance, € is the molar
extinction coefficient of 4-nitrophenol (approximately 18,000 M~cm~1* at pH 8.0 and 405 nm),
c is the concentration, and | is the path length of the light in the well.[9] One unit (U) of
enzyme activity is typically defined as the amount of enzyme that catalyzes the release of 1
pmol of 4-nitrophenol per minute under the specified assay conditions.[9]

Applications in Research and Drug Development

The simplicity, sensitivity, and reliability of the 4-Nitrophenyl octanoate assay make it a
valuable tool in various research and development areas:

o Enzyme Characterization: Determining the substrate specificity and kinetic parameters (Km
and Vmax) of purified or recombinant lipases and esterases.[3]

e High-Throughput Screening: Screening for novel lipolytic enzymes from various sources or
for identifying inhibitors and activators of specific lipases in drug discovery programs.
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+ Proteomics Research: 4-Nitrophenyl esters, including 4-NPO, are useful reagents in
proteomics research.[4][10]

¢ Quality Control: Assessing the activity of enzyme preparations in industrial applications.

Conclusion

4-Nitrophenyl octanoate is a robust and versatile chromogenic substrate that facilitates the
straightforward and accurate measurement of lipase and esterase activity. Its well-defined
chemical properties and the clear principle of the associated colorimetric assay have
established it as a staple reagent in academic and industrial laboratories focused on
enzymology, drug discovery, and biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1220999/docs#4-nitrophenyl-octanoate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1220999/docs#4-nitrophenyl-octanoate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1220999?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

